2-Ethoxy-3-fluorobenzaldehyde
Overview
Description
2-Ethoxy-3-fluorobenzaldehyde is a chemical compound with the molecular formula C9H9FO2 . It has a molecular weight of 168.17 . The compound is a pale-yellow to yellow-brown liquid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9FO2/c1-2-12-9-7 (6-11)4-3-5-8 (9)10/h3-6H,2H2,1H3 . The InChI key is BCTQTDFIYLZRGO-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown liquid . It has a molecular weight of 168.17 . The compound’s IUPAC name is this compound .Scientific Research Applications
Radiosynthesis and Biodistribution Studies
- Application : In the development of positron emission tomography (PET) imaging agents, 2-Ethoxy-3-fluorobenzaldehyde derivatives are used as prosthetic groups for peptide conjugation, influencing in vivo pharmacokinetics and biodistribution.
- Source : Glaser et al. (2008). Bioconjugate Chemistry.
Polymer Science
- Application : Derivatives of this compound are used in the synthesis of electrically conductive polyazomethines, contributing to advancements in materials science.
- Source : Hafeez et al. (2019). Polymers.
Synthesis of Organic Compounds
- Application : this compound is involved in the synthesis of various organic compounds like Methyl 4-Bromo-2-methoxybenzoate, showing its versatility as an intermediate in organic chemistry.
- Source : Chen Bing-he (2008). Chinese Journal of Pharmaceuticals.
Spectroscopic Studies
- Application : It plays a role in the study of molecular structures and dynamics through spectroscopic methods, contributing to a deeper understanding of molecular behavior.
- Source : Sun et al. (2018). The Journal of Physical Chemistry A.
Research on Synthesis Methods
- Application : Research focuses on the synthesis of fluorobenzaldehydes, including this compound, exploring more efficient and sustainable methods.
- Source : Qin Hai-fang (2009). Anhui Chemical Industry.
Antioxidant Activity Studies
- Application : Derivatives of this compound are investigated for their potential antioxidant activities, showing its relevance in pharmacological research.
- Source : El Nezhawy et al. (2009). Monatshefte für Chemie - Chemical Monthly.
Catalyst Development
- Application : It's used in the development of catalysts for oxidation reactions, contributing to the field of catalysis.
- Source : Ghorbanloo & Alamooti (2017). Journal of Porous Materials.
Safety and Hazards
properties
IUPAC Name |
2-ethoxy-3-fluorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO2/c1-2-12-9-7(6-11)4-3-5-8(9)10/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCTQTDFIYLZRGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=C1F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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